Cas no 2034582-24-4 (N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034582-24-4
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.4478
• CID: 5353063
• Update Time: 2025-06-08

N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N,1,3,5-tetramethylpyrazole-4-sulfonamide
• N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C17H23N3O3S/c1-12-17(13(2)20(4)18-12)24(21,22)19(3)10-16-9-14-7-5-6-8-15(14)11-23-16/h5-8,16H,9-11H2,1-4H3
• InChI Key： IJYPXOLNAFKBPI-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=NN(C([H])([H])[H])C=1C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])C1([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8

Additional information on N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034582-24-4)

The compound N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034582-24-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfonamide derivative, characterized by its isochroman and tetramethylpyrazole moieties, exhibits a versatile profile that aligns with current trends in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further investigation.

One of the key features of N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide is its sulfonamide group, a functional group widely recognized for its role in medicinal chemistry. Sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties, which has led to a surge in searches for "sulfonamide derivatives in drug development" and "new sulfonamide-based therapeutics." The integration of the isochroman scaffold further enhances its potential, as this structure is frequently explored for its neuroprotective and antioxidant effects. Such combinations make this compound a subject of interest in addressing modern health challenges, including neurodegenerative diseases and oxidative stress-related conditions.

In the context of agrochemical innovation, N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide has also been studied for its potential as a pesticide intermediate. With growing global concerns about sustainable agriculture and eco-friendly pest control, queries like "green chemistry in agrochemicals" and "low-toxicity pesticide alternatives" have become increasingly popular. The compound's structural complexity and functional groups offer opportunities for developing novel solutions that align with these environmental priorities.

From a synthetic chemistry perspective, the preparation of N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide involves multi-step reactions, including sulfonylation and alkylation processes. These methods are frequently discussed in academic and industrial circles, with search terms such as "efficient sulfonamide synthesis" and "advanced heterocyclic chemistry" reflecting this interest. The compound's CAS No. 2034582-24-4 serves as a critical identifier for researchers sourcing high-purity samples or referencing its physicochemical properties in publications.

Another area of exploration is the computational modeling of N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide. With the rise of AI-driven drug discovery, scientists are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its behavior in biological systems. Searches for "computational chemistry in drug design" and "machine learning for compound optimization" highlight the intersection of technology and chemistry in advancing this field.

In summary, N-(isochroman-3-ylmethyl)-N,1,3,5-tetramethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034582-24-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural ingenuity and alignment with contemporary research trends make it a valuable subject for further study. As the scientific community continues to explore its potential, this compound is poised to contribute to innovations addressing some of today's most pressing challenges.